Cas no 1439903-69-1 ((S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate)

• Product Name: (S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate
• CAS No: 1439903-69-1
• MF: C₁₆H₂₇NO₅S
• MW: 345.4543
• CID: 4741412
• Update Time: 2020-09-09

(S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate
• CID 146013207

• Inchi： 1S/C9H19NO2.C7H8O3S/c1-4-8(5-2)6-12-9(11)7(3)10;1-6-2-4-7(5-3-6)11(8,9)10/h7-8H,4-6,10H2,1-3H3;2-5H,1H3,(H,8,9,10)/t7-;/m0./s1
• InChI Key： UQMSXQOLYAGFDL-FJXQXJEOSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)O[H].O(C([C@]([H])(C([H])([H])[H])N([H])[H])=O)C([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 345.160994g/mol
• Monoisotopic Mass: 345.160994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• Molecular Weight: 345.5g/mol